2-[4-(2-Methoxycyclohexyl)butyl]aminoethanethiol sulfate 2-[4-(2-Methoxycyclohexyl)butyl]aminoethanethiol sulfate

Brand Name: Vulcanchem

CAS No.: 19142-95-1

VCID: VC0231279

InChI: InChI=1S/C13H27NO4S2/c1-17-13-8-3-2-6-12(13)7-4-5-9-14-10-11-18-20(15,16)19/h12-14H,2-11H2,1H3,(H,15,16,19)/t12?,13-/m0/s1

SMILES: COC1CCCCC1CCCCNCCOS(=O)(=S)O

Molecular Formula: C13H27NO4S2

Molecular Weight: 325.5 g/mol

2-[4-(2-Methoxycyclohexyl)butyl]aminoethanethiol sulfate

CAS No.: 19142-95-1

VCID: VC0231279

Molecular Formula: C13H27NO4S2

Molecular Weight: 325.5 g/mol

CAS No.	19142-95-1
Product Name	2-[4-(2-Methoxycyclohexyl)butyl]aminoethanethiol sulfate
Molecular Formula	C13H27NO4S2
Molecular Weight	325.5 g/mol
IUPAC Name	N-(2-hydroxysulfonothioyloxyethyl)-4-[(2S)-2-methoxycyclohexyl]butan-1-amine
Standard InChI	InChI=1S/C13H27NO4S2/c1-17-13-8-3-2-6-12(13)7-4-5-9-14-10-11-18-20(15,16)19/h12-14H,2-11H2,1H3,(H,15,16,19)/t12?,13-/m0/s1
Standard InChIKey	MMISKLSMCQTQDN-ABLWVSNPSA-N
Isomeric SMILES	CO[C@H]1CCCCC1CCCCNCCOS(=O)(=S)O
SMILES	COC1CCCCC1CCCCNCCOS(=O)(=S)O
Canonical SMILES	COC1CCCCC1CCCCNCCOS(=O)(=S)O
Synonyms	2-[4-(2-Methoxycyclohexyl)butyl]aminoethanethiol sulfate
PubChem Compound	209056
Last Modified	Nov 11 2021

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